![molecular formula C14H12O4 B1345185 Dimethyl 2,6-naphthalenedicarboxylate CAS No. 840-65-3](/img/structure/B1345185.png)
Dimethyl 2,6-naphthalenedicarboxylate
Overview
Description
Dimethyl 2,6-naphthalenedicarboxylate (DMND) is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. DMND is a highly versatile compound that has been used in a variety of research projects due to its unique properties. DMND is a white, crystalline solid that is highly soluble in polar solvents such as water, alcohols, and ethers. It has a molecular weight of 210.25 g/mol and a melting point of approximately 137°C. DMND has been studied for its potential applications in organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Production as a Polymer Precursor
Dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC) is significant in the production of polyethylene naphthalate (PEN), a homopolymer developed through the commercialization of 2,6-naphthalenedicarboxylic acid (2,6-NDA) and 2,6-NDC with ethylene glycol. PEN's polymer applications and its production economics compared to PET (polyethylene terephthalate) are notable. Engineering resins incorporating 2,6-NDA and 2,6-NDC are also discussed, highlighting its industrial relevance (Lillwitz, 2001).
Inclusion Complex Studies
Research on the inclusion complexes of 2,6-NDC with α- and β-cyclodextrins (CDs) in aqueous medium using fluorescence and molecular mechanics reveals insights into its stoichiometry, formation constants, and thermodynamic parameters. This study indicates 2,6-NDC's potential as a probe for estimating microenvironmental polarity, crucial in understanding molecular interactions (Cervero & Mendicuti, 2000).
Kinetics in Transesterification Processes
The transesterification kinetics of 2,6-NDC with 1,3-propanediol have been explored, providing valuable data for chemical synthesis processes. The study evaluated various catalysts, revealing a sequence of catalyst effectiveness and offering insights into the efficient production of related compounds (Stier, Gaehr, & Oppermann, 2001).
Catalytic Synthesis
Research on the catalytic synthesis of 2,6-NDC over silicotungstic acid defines optimal conditions for its production. This highlights the importance of catalysts in the efficient synthesis of 2,6-NDC, a crucial monomer in various industrial applications (Zhi, 2001).
Crystal Structure Analysis
The crystal structures of 2,6-NDC and related compounds have been analyzed using X-ray powder diffraction and computational chemistry, providing crucial information for material scientists and chemists in understanding the physical properties of these materials (Kaduk & Golab, 1999).
Time-Resolved Fluorescence Studies
Investigations into the time-resolved fluorescence behavior of 2,6-NDC in different solvents offer insights into its photophysical properties. This research is pivotal for applications in fields like photochemistry and material science (Spies & Gehrke, 1999).
Synthesis of Polyarylates
Studies on the synthesis of polyarylates containing 2,6-NDC explore different synthesis routes, such as alcoholysis and esterolysis, showcasing its versatility and adaptability in polymer chemistry (Han, Padías, & Hall, 1999).
Mechanism of Action
Target of Action
Dimethyl 2,6-naphthalenedicarboxylate is primarily used in the production of specialty polyester polymers . Its primary targets are therefore the monomers and catalysts involved in the polymerization process.
Mode of Action
The compound acts as a monomer, reacting with other monomers to form a polymer chain. The exact mode of action depends on the specific polymerization process and the other monomers involved .
Biochemical Pathways
This process involves the formation of long chains of monomers, which can affect the physical properties of the resulting polymer .
Pharmacokinetics
Its bioavailability would be influenced by factors such as its solubility and stability .
Result of Action
The primary result of the action of this compound is the formation of specialty polyester polymers. These polymers have improved thermal, barrier, mechanical, and weathering properties compared to other types of polymers .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of catalysts. For example, the compound is typically reacted under heat and in the presence of a catalyst to promote polymerization .
Safety and Hazards
According to the safety data sheet, Dimethyl 2,6-naphthalenedicarboxylate is not classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008 . It is non-flammable . Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this substance .
Future Directions
Dimethyl 2,6-naphthalenedicarboxylate is a precursor to polyethylene naphthalate (PEN), a high-performance polyester . The major hindrance to large-scale PEN market growth is the cost of the this compound monomer . Future research and development may focus on reducing the cost of producing this monomer.
Properties
IUPAC Name |
dimethyl naphthalene-2,6-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-17-13(15)11-5-3-10-8-12(14(16)18-2)6-4-9(10)7-11/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUVMLBYMPKZAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C=C(C=C2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6029202 | |
Record name | Dimethyl 2,6-naphthalenedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6029202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals | |
Record name | 2,6-Naphthalenedicarboxylic acid, 2,6-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
840-65-3 | |
Record name | 2,6-Dimethyl 2,6-naphthalenedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=840-65-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dimethyl-2,6-naphthalenedicarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000840653 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 2,6-naphthalenedicarboxylate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59387 | |
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Record name | 2,6-Naphthalenedicarboxylic acid, 2,6-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethyl 2,6-naphthalenedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6029202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl naphthalene-2,6-dicarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.511 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIMETHYL-2,6-NAPHTHALENEDICARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X4Q5T8RS0G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes Dimethyl 2,6-naphthalenedicarboxylate useful in polymer synthesis?
A1: this compound (DM-2,6-NDC) serves as a valuable monomer in producing poly(ethylene 2,6-naphthalate) (PEN), a thermoplastic polyester with superior properties compared to the more common poly(ethylene terephthalate) (PET) [].
Q2: What are the advantages of PEN over PET?
A2: PEN exhibits enhanced properties compared to PET, including increased stiffness, improved moisture, gas, and light barrier properties, and superior thermal, electrical, and chemical resistance []. These enhanced characteristics broaden the application range of PEN to more demanding fields such as:
Q3: How does the incorporation of this compound affect the properties of copolymers?
A3: Incorporating DM-2,6-NDC into copolymers significantly influences their characteristics. For instance, in poly(ethylene terephthalate-co-2,6-naphthalenedicarboxylate) (PET-2,6-ND) copolymers, the presence of 2,6-naphthalenedicarboxylate (2,6-ND) units at concentrations of 2 mol % or higher leads to enhanced photostabilization compared to the PET homopolymer []. This improvement is attributed to triplet-triplet energy transfer from PET units to the 2,6-ND units, reducing the rate of photodegradation. Additionally, incorporating DM-2,6-NDC into poly(butylene 2,6-naphthalate) (PBN)/poly(ethylene glycol) (PEG) copolymers increases their hydrophilicity, as evidenced by contact angle and moisture content measurements []. This enhanced hydrophilicity is attributed to the presence of PEG segments within the copolymer structure.
Q4: What is the molecular formula and weight of this compound?
A4: this compound (DM-2,6-NDC) has the molecular formula C14H12O4 and a molecular weight of 244.24 g/mol.
Q5: What spectroscopic techniques are used to characterize this compound and its polymers?
A5: Various spectroscopic techniques are employed to characterize DM-2,6-NDC and its polymers, including:
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the structure and composition of the compound and its polymers. [, , ]
- Fourier Transform Infrared (FTIR) Spectroscopy: Offers insights into the functional groups present in the molecule and the polymers. []
- UV-Vis Spectroscopy: Helps study the electronic transitions and light absorption properties of DM-2,6-NDC and its derivatives. []
- Fluorescence Spectroscopy: Used to investigate the photophysical properties, such as fluorescence emission and energy transfer, in DM-2,6-NDC and its polymers. [, , , ]
- X-ray Diffraction (XRD): Provides information about the crystalline structure and morphology of DM-2,6-NDC and its polymers. [, , , ]
Q6: How is this compound synthesized?
A7: DM-2,6-NDC is typically synthesized through the esterification of 2,6-naphthalenedicarboxylic acid (2,6-NDA) with methanol in the presence of an acid catalyst [].
Q7: What are the common polymerization methods used with this compound?
A8: DM-2,6-NDC commonly undergoes polymerization through melt polycondensation and transesterification reactions. These methods enable the synthesis of various polyesters, including PEN and copolymers. [, , , , , , ]
Q8: How does the choice of catalyst affect the transesterification kinetics of this compound?
A9: The choice of catalyst significantly influences the transesterification kinetics of DM-2,6-NDC with diols. Studies on the transesterification of DM-2,6-NDC with 1,3-propanediol have revealed that the activity of different catalysts follows this sequence: Co(II) < Ti(IV) < Mn(II) < Zn(II) [].
Q9: How is computational chemistry applied in understanding this compound and its derivatives?
A10: Computational chemistry techniques, such as molecular mechanics (MM) and molecular dynamics (MD) simulations, play a vital role in understanding the behavior of DM-2,6-NDC and its derivatives. For instance, these simulations have been employed to study the formation and stability of inclusion complexes between DM-2,6-NDC and cyclodextrins, providing insights into the binding modes and stoichiometry of these complexes [, ]. Additionally, conformational analysis and energy calculations can provide information about the preferred geometries of DM-2,6-NDC and its derivatives, which is crucial for understanding their reactivity and properties [].
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